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Compound of Interest

Compound Name: TCS2002

Cat. No.: B1682947

This document provides crucial safety and logistical information for the proper disposal of
TCS2002, a potent GSK-3[ inhibitor. The following procedures are based on general laboratory
safety protocols and the known chemical properties of TCS2002 and its common solvents.
These guidelines are intended for researchers, scientists, and drug development professionals
to ensure safe handling and disposal, thereby minimizing environmental impact and
maintaining a safe laboratory environment.

TCS2002 Chemical and Physical Properties

A summary of the key quantitative data for TCS2002 is presented below. This information is
essential for understanding the chemical's characteristics and for making informed decisions on
its handling and disposal.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1682947?utm_src=pdf-interest
https://www.benchchem.com/product/b1682947?utm_src=pdf-body
https://www.benchchem.com/product/b1682947?utm_src=pdf-body
https://www.benchchem.com/product/b1682947?utm_src=pdf-body
https://www.benchchem.com/product/b1682947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

2-Methyl-5-[3-[4-(methylsulfinyl)phenyl]-5-
benzofuranyl]-1,3,4-oxadiazole[1][2][3]

Chemical Name

Molecular Formula C18H14N203S[1]
Molecular Weight 338.38 g/mol [1][3]
Purity =298%[1][2]
- Soluble to 100 mM in DMSO and to 25 mM in
Solubility
ethanol[1]
Storage Store at +4°C[1]
CAS Number 1005201-24-0[1]

Potent inhibitor of GSK-3p (ICso = 35 nM)[1][2]

Biological Activity 3]

Experimental Protocol for Proper Disposal of
TCS2002

The following step-by-step protocol should be followed for the safe disposal of TCS2002 and its
associated waste. In the absence of a specific Safety Data Sheet (SDS) for TCS2002, it is
prudent to treat this compound as a potentially hazardous substance.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves, when handling TCS2002 and its waste.

2. Waste Segregation and Collection:
e Solid TCS2002 Waste:

o Collect any unused or expired solid TCS2002 in a clearly labeled, sealed container.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.rndsystems.com/products/tcs-2002_3869
https://www.tocris.com/products/tcs-2002_3869
https://www.bio-techne.com/p/small-molecules-peptides/tcs-2002_3869
https://www.rndsystems.com/products/tcs-2002_3869
https://www.rndsystems.com/products/tcs-2002_3869
https://www.bio-techne.com/p/small-molecules-peptides/tcs-2002_3869
https://www.rndsystems.com/products/tcs-2002_3869
https://www.tocris.com/products/tcs-2002_3869
https://www.rndsystems.com/products/tcs-2002_3869
https://www.rndsystems.com/products/tcs-2002_3869
https://www.rndsystems.com/products/tcs-2002_3869
https://www.rndsystems.com/products/tcs-2002_3869
https://www.tocris.com/products/tcs-2002_3869
https://www.bio-techne.com/p/small-molecules-peptides/tcs-2002_3869
https://www.benchchem.com/product/b1682947?utm_src=pdf-body
https://www.benchchem.com/product/b1682947?utm_src=pdf-body
https://www.benchchem.com/product/b1682947?utm_src=pdf-body
https://www.benchchem.com/product/b1682947?utm_src=pdf-body
https://www.benchchem.com/product/b1682947?utm_src=pdf-body
https://www.benchchem.com/product/b1682947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o The label should include "Hazardous Waste," the chemical name "TCS2002," and the
approximate quantity.

e Contaminated Labware:

o Dispose of all single-use items contaminated with TCS2002, such as pipette tips,
microfuge tubes, and gloves, in a designated hazardous waste container for solid
chemical waste.

o Non-disposable glassware should be decontaminated by rinsing with a suitable solvent
(e.g., ethanol), and the rinsate collected as hazardous liquid waste.

e Liquid TCS2002 Waste (DMSO and Ethanol Solutions):

o Do not pour TCS2002 solutions down the drain.[4][5] Both DMSO and ethanol solutions
must be collected as hazardous chemical waste.

o Use separate, clearly labeled, and sealable containers for DMSO-based and ethanol-
based solutions to avoid potential chemical reactions.

o Labels should indicate "Hazardous Waste," the solvent (e.g., "'DMSO Waste with
TCS2002" or "Ethanol Waste with TCS2002"), and an estimate of the TCS2002
concentration.

o Ethanol is a flammable liquid and should be handled accordingly, away from ignition
sources.[6]

o DMSO can facilitate the absorption of other chemicals through the skin, so extra care
should be taken when handling DMSO solutions.[7]

3. Storage of Hazardous Waste:

Store all hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.

Ensure that waste containers are kept closed except when adding waste.[3][9]

Store waste containers in secondary containment to prevent spills.
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4. Final Disposal:

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of all TCS2002 hazardous waste.

» Follow all institutional and local regulations for hazardous waste disposal.

Logical Workflow for TCS2002 Disposal

The following diagram illustrates the decision-making process for the proper disposal of
TCS2002 waste.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1682947?utm_src=pdf-body
https://www.benchchem.com/product/b1682947?utm_src=pdf-body
https://www.benchchem.com/product/b1682947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: TCS2002 Waste Generated

Identify Waste Type

Solid TCS2002 or

Contaminated Labware Liquid TCS2002 Solution

Identify Solvent

Collect in Labeled
Solid Hazardous Ethanol
Waste Container

DMSO Solution Ethanol Solution

Collect in Labeled Collect in Labeled
DMSO Hazardous Ethanol Hazardous
Waste Container Waste Container

Store in Designated
Satellite Accumulation Area

Arrange for EHS Pickup
and Disposal

Click to download full resolution via product page

Caption: TCS2002 Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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